Cas no 1212830-40-4 ((4S)-7-(TRIFLUOROMETHOXY)CHROMANE-4-YLAMINE)

• Product Name: (4S)-7-(TRIFLUOROMETHOXY)CHROMANE-4-YLAMINE
• CAS No: 1212830-40-4
• MF: C₁₀H₁₀F₃NO₂
• MW: 233.187113285065
• CID: 5596262
• PubChem ID: 89661866
• Update Time: 2025-05-20

(4S)-7-(TRIFLUOROMETHOXY)CHROMANE-4-YLAMINE Chemical and Physical Properties

Names and Identifiers

• (4S)-7-(TRIFLUOROMETHOXY)CHROMANE-4-YLAMINE
• 2H-1-Benzopyran-4-amine, 3,4-dihydro-7-(trifluoromethoxy)-, (4S)-
• (S)-7-(TRIFLUOROMETHOXY)CHROMAN-4-AMINE
• SEOUBRKETCCMIL-QMMMGPOBSA-N
• Y12352
• SCHEMBL15075025
• 1212830-40-4

• Inchi： 1S/C10H10F3NO2/c11-10(12,13)16-6-1-2-7-8(14)3-4-15-9(7)5-6/h1-2,5,8H,3-4,14H2/t8-/m0/s1
• InChI Key： SEOUBRKETCCMIL-QMMMGPOBSA-N
• SMILES： C1OC2=CC(OC(F)(F)F)=CC=C2[C@@H](N)C1

Computed Properties

• Exact Mass: 233.06636305g/mol
• Monoisotopic Mass: 233.06636305g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 44.5Ų

Experimental Properties

• Density: 1.330±0.06 g/cm3(Predicted)
• Boiling Point: 245.2±40.0 °C(Predicted)
• pka: 8.40±0.20(Predicted)

Additional information on (4S)-7-(TRIFLUOROMETHOXY)CHROMANE-4-YLAMINE

Compound CAS No. 1212830-40-4: (4S)-7-(Trifluoromethoxy)Chromane-4-Ylamine

The compound CAS No. 1212830-40-4, known as (4S)-7-(Trifluoromethoxy)Chromane-4-Ylamine, is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound belongs to the chromane family, which is a bicyclic structure consisting of a benzene ring fused to a tetrahydrofuran-like ring. The presence of the trifluoromethoxy group at the 7-position and the amine group at the 4-position introduces unique electronic and steric properties, making it a subject of interest for researchers worldwide.

Recent studies have highlighted the importance of chromane derivatives in drug discovery, particularly due to their ability to modulate various biological targets. The trifluoromethoxy group is known for its electron-withdrawing properties, which can enhance the stability and bioavailability of the compound. Additionally, the amine group at the 4-position provides a site for further functionalization, enabling researchers to explore its potential as a precursor for more complex molecules. This dual functionality makes (4S)-7-(Trifluoromethoxy)Chromane-4-Ylamine a versatile building block in organic synthesis.

One of the most promising applications of this compound lies in its potential as a lead molecule for anti-cancer drug development. Recent research has demonstrated that chromane derivatives can inhibit key enzymes involved in cancer cell proliferation, such as cyclin-dependent kinases (CDKs). The trifluoromethoxy group enhances the molecule's ability to penetrate cellular membranes, while the amine group facilitates interactions with target proteins. These properties make (4S)-7-(Trifluoromethoxy)Chromane-4-Ylamine a strong candidate for further investigation in preclinical studies.

Beyond pharmacology, this compound has also garnered attention in materials science due to its unique electronic properties. The combination of the aromatic chromane ring and the electron-withdrawing trifluoromethoxy group creates a molecule with high thermal stability and excellent electrical conductivity. Researchers are exploring its potential as a component in advanced materials such as organic semiconductors and light-emitting diodes (OLEDs). The amine group further enhances its versatility by allowing for easy integration into polymer frameworks.

The synthesis of (4S)-7-(Trifluoromethoxy)Chromane-4-Ylamine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the chromane skeleton through cyclization reactions and the subsequent introduction of the trifluoromethoxy and amine groups via nucleophilic substitution or coupling reactions. Recent advancements in asymmetric catalysis have enabled researchers to achieve high enantiomeric excess in the synthesis of this compound, ensuring its suitability for chiral applications.

In terms of safety and handling, (4S)-7-(Trifluoromethoxy)Chromane-4-Ylamine is classified as a non-hazardous chemical under standard laboratory conditions. However, proper precautions should be taken during synthesis and handling to avoid exposure to sensitive environments or prolonged contact with skin or eyes. The compound is stable under normal storage conditions but should be protected from light and moisture to prevent degradation.

Looking ahead, ongoing research into (4S)-7-(Trifluoromethoxy)Chromane-4-Ylamine is focused on expanding its applications in both therapeutic and material science domains. Collaborative efforts between academic institutions and industry partners are expected to yield new insights into its potential uses, particularly in areas such as personalized medicine and sustainable materials development.

In conclusion, CAS No. 1212830-40-4, or (4S)-7-(Trifluoromethoxy)Chromane-4-Ylamine, represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its unique structure, combined with recent advancements in synthetic methods and biological studies, positions it as a key player in future innovations within pharmacology and materials science.